Cas no 182923-71-3 (1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-)

1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)- structure
182923-71-3 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-
CAS No:182923-71-3
MF:C11H5Cl2F3N4
MW:321.085409879684
CID:1376069
Update Time:2024-08-14

1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-
    • 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-
    • Inchi: 1S/C11H5Cl2F3N4/c12-7-2-1-5(3-8(7)13)20-10(18)6(4-17)9(19-20)11(14,15)16/h1-3H,18H2
    • InChI Key: IKXMGDMZODSIJN-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(Cl)C(Cl)=C2)C(N)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 319.98455

Experimental Properties

  • Density: 1.65±0.1 g/cm3(Predicted)
  • Boiling Point: 464.4±45.0 °C(Predicted)
  • PSA: 67.63
  • pka: -2.81±0.14(Predicted)
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